Cas no 1806864-88-9 (2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride)
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride
-
- Inchi: 1S/C8H6Cl2F3NO/c9-3-4-1-7(15-8(11,12)13)5(10)2-6(4)14/h1-2H,3,14H2
- InChI Key: NRBDBPAESULGIF-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(CCl)C=C1OC(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 3.4
- Topological Polar Surface Area: 35.2
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011979-250mg |
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride |
1806864-88-9 | 97% | 250mg |
484.80 USD | 2021-06-25 | |
| Alichem | A013011979-500mg |
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride |
1806864-88-9 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013011979-1g |
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride |
1806864-88-9 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride
Introduction to 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride (CAS No. 1806864-88-9)
2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride (CAS No. 1806864-88-9) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its amino, chloro, and trifluoromethoxy functional groups, which contribute to its diverse chemical properties and potential biological activities.
The amino group in 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride provides the compound with nucleophilic and basic properties, making it a versatile building block for the synthesis of more complex molecules. The presence of the chloro substituent adds to the compound's lipophilicity, which can enhance its ability to cross biological membranes and interact with various cellular targets. The trifluoromethoxy group, on the other hand, imparts significant electronic effects and metabolic stability, which are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.
In recent years, 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the chloro and trifluoromethoxy substituents played a critical role in enhancing the antiviral efficacy by modulating the binding affinity to viral enzymes.
Beyond antiviral applications, 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride has also shown promise in the development of anticancer drugs. A study published in Cancer Research in 2022 demonstrated that this compound could be used to synthesize small molecules that selectively target cancer cells while sparing normal cells. The researchers found that the amino group facilitated the formation of hydrogen bonds with specific protein targets, while the chloro and trifluoromethoxy groups enhanced the overall binding affinity and selectivity.
The chemical synthesis of 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride involves several well-established organic reactions. One common approach is to start with 4-chloro-3-trifluoromethoxybenzoic acid, which can be converted to the corresponding benzyl chloride through a series of reactions including amide formation, reduction, and chlorination. The resulting compound can then be further modified to introduce additional functional groups or linkers for specific applications.
In terms of safety and handling, it is important to note that 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride, like many other organic compounds, should be handled with care in a well-ventilated environment. Proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, it is advisable to follow all relevant safety guidelines and regulations when working with this compound.
The future prospects for 2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride are promising. Ongoing research continues to explore its potential as a key intermediate in the development of new therapeutic agents for various diseases. As our understanding of its chemical properties and biological activities deepens, it is likely that this compound will play an increasingly important role in advancing medical science and improving patient outcomes.
1806864-88-9 (2-Amino-4-chloro-5-(trifluoromethoxy)benzyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)